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Compound of Interest

Compound Name: Lithium chromate dihydrate

Cat. No.: B1592307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lithium chromate dihydrate (Li₂CrO₄·2H₂O) is a yellow crystalline solid known for its strong

oxidizing properties.[1][2] As a source of hexavalent chromium, it is analogous to other well-

known chromium(VI) oxidizing agents such as potassium dichromate and chromium trioxide.

While its primary applications are in corrosion inhibition and specialized industrial processes, its

potential as an oxidizing agent in organic synthesis is of interest to the research and drug

development community.[3]

This document provides a comprehensive overview of the known properties of lithium
chromate dihydrate, detailed safety and handling protocols, and a generalized experimental

procedure for its use as an oxidizing agent in organic synthesis. It is important to note that

detailed, specific protocols for the use of lithium chromate dihydrate in organic synthesis are

not widely available in published literature. Therefore, the provided protocols are based on the

general principles of chromium(VI) oxidations and should be approached with caution and

rigorous safety measures.

Physicochemical and Safety Data
Proper handling and awareness of the physicochemical properties of lithium chromate
dihydrate are paramount for its safe use in a laboratory setting.
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Property Value Reference

Chemical Formula Li₂CrO₄·2H₂O [4]

Molecular Weight 165.91 g/mol [4]

Appearance Yellow crystalline solid [1]

Solubility Soluble in water [1][5]

Hazard Summary

Strong oxidizing agent,

corrosive, recognized

carcinogen, causes severe

skin and eye irritation, may

cause allergic skin and

respiratory reactions, toxic to

aquatic life.

[1][3]

Safety and Handling Precautions
Lithium chromate dihydrate is a hazardous substance and requires strict adherence to safety

protocols.

3.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection: A lab coat, full-length pants, and closed-toe shoes must be worn. Chemical-

resistant gloves (e.g., nitrile) are required.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of dust or aerosols.[6] In situations where a fume hood is not available or

insufficient, a NIOSH-approved respirator with appropriate cartridges for chromium dust and

mists should be used.

3.2 Engineering Controls

All work with lithium chromate dihydrate must be performed in a well-ventilated laboratory,

preferably within a chemical fume hood.[6]
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Safety showers and eyewash stations should be readily accessible.

3.3 Storage

Store in a cool, dry, well-ventilated area in a tightly sealed, compatible container.

Keep away from combustible materials, reducing agents, and incompatible substances such

as acids and metals.[1]

3.4 Disposal

All waste containing lithium chromate dihydrate must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations. Do not dispose of down

the drain.

Generalized Experimental Protocol for Oxidation
The following protocol is a general guideline for the oxidation of a primary or secondary alcohol

to an aldehyde/ketone or carboxylic acid, respectively. It is crucial to perform a small-scale test

reaction to determine the optimal conditions for a specific substrate.

4.1 Materials

Lithium chromate dihydrate (Li₂CrO₄·2H₂O)

Substrate (e.g., a primary or secondary alcohol)

Anhydrous solvent (e.g., acetone, dichloromethane)

Acid (e.g., sulfuric acid or acetic acid - use with extreme caution)

Inert atmosphere (e.g., nitrogen or argon)

Standard laboratory glassware for inert atmosphere reactions

4.2 Experimental Workflow

Caption: General workflow for the oxidation of an alcohol using lithium chromate dihydrate.
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4.3 Step-by-Step Procedure

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere, dissolve the alcohol substrate in an appropriate anhydrous solvent.

Addition of Oxidant: In a separate flask, prepare a solution or a fine slurry of lithium
chromate dihydrate in the same solvent. Slowly add the lithium chromate dihydrate
mixture to the substrate solution at a controlled temperature (e.g., 0 °C to room

temperature).

Acid Catalysis (Optional and with Caution): If the reaction is sluggish, a catalytic amount of

acid (e.g., sulfuric acid or acetic acid) can be added dropwise. Be aware that the reaction

can be exothermic.

Reaction Monitoring: Monitor the progress of the reaction by an appropriate analytical

technique such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Quenching: Once the reaction is complete, cool the mixture in an ice bath and carefully

quench the excess oxidant by the slow addition of a reducing agent, such as a saturated

aqueous solution of sodium bisulfite. The color of the reaction mixture should change from

orange/yellow to green, indicating the reduction of Cr(VI) to Cr(III).

Work-up: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent. Wash the organic layer sequentially with water and brine.

Isolation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄),

filter, and concentrate the solvent under reduced pressure.

Purification: Purify the crude product by an appropriate method such as column

chromatography, distillation, or recrystallization.

Reaction Mechanism: Oxidation of an Alcohol
The oxidation of an alcohol by a chromium(VI) species like lithium chromate is believed to

proceed through the formation of a chromate ester intermediate.
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Step 1: Chromate Ester Formation

Step 2: Elimination

R₂CHOH
(Alcohol)

Li₂CrO₄

(Lithium Chromate)
Nucleophilic Attack R₂CH-O-CrO₃⁻Li⁺

(Chromate Ester)

R₂CH-O-CrO₃⁻Li⁺Base (e.g., H₂O) Proton Abstraction

R₂C=O
(Ketone/Aldehyde)

E2-like Elimination
Cr(IV) species

Click to download full resolution via product page

Caption: Proposed mechanism for the oxidation of a secondary alcohol to a ketone.

Data Presentation
As previously stated, specific quantitative data for oxidations using lithium chromate
dihydrate is scarce in the literature. Researchers should meticulously record their own data for

any new reaction being developed. A template for data collection is provided below.

Substrate Product Solvent
Temperatur
e (°C)

Time (h) Yield (%)

e.g., Benzyl

Alcohol

e.g.,

Benzaldehyd

e

e.g., Acetone e.g., 25 e.g., 4 e.g., 75

Conclusion
Lithium chromate dihydrate is a potent oxidizing agent with potential applications in organic

synthesis. However, its use is accompanied by significant health and safety risks due to the

presence of hexavalent chromium. The lack of detailed published protocols necessitates a

cautious and systematic approach to its use, starting with small-scale trials and rigorous
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reaction monitoring. The generalized protocol and safety information provided herein are

intended to serve as a starting point for experienced researchers in a controlled laboratory

setting. All handling and disposal must be conducted with strict adherence to institutional and

regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1592307?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-chromate
https://cameochemicals.noaa.gov/chemical/3766
https://wap.guidechem.com/encyclopedia/lithium-chromate-dic278215.html
https://www.semanticscholar.org/paper/Molecularly-Engineered-Lithium%E2%80%93Chromium-Alkoxide-of-Ojelere-Graf/6126b3f29b9d0fd2995a1b12c400778af7d6a070
https://www.semanticscholar.org/paper/Molecularly-Engineered-Lithium%E2%80%93Chromium-Alkoxide-of-Ojelere-Graf/6126b3f29b9d0fd2995a1b12c400778af7d6a070
https://www.biosynth.com/p/FL54594/14307-35-8-lithium-chromate
https://www.sontaraorgano.in/lithium-chromate-2727563.html
https://www.sontaraorgano.in/lithium-chromate-2727563.html
https://www.benchchem.com/product/b1592307#protocol-for-using-lithium-chromate-dihydrate-as-an-oxidizing-agent
https://www.benchchem.com/product/b1592307#protocol-for-using-lithium-chromate-dihydrate-as-an-oxidizing-agent
https://www.benchchem.com/product/b1592307#protocol-for-using-lithium-chromate-dihydrate-as-an-oxidizing-agent
https://www.benchchem.com/product/b1592307#protocol-for-using-lithium-chromate-dihydrate-as-an-oxidizing-agent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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